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Compound of Interest

Compound Name: Decanoic-2,2-D2 acid

Cat. No.: B3025993

Executive Summary

Decanoic-2,2-D2 acid (CAS: 62716-49-8) is a stable, isotope-labeled medium-chain fatty acid.
[1] While chemically similar to its non-deuterated parent (Capric acid), its disposal requires
strict adherence to organic chemical waste protocols due to its skin/eye irritant properties and
long-term aquatic toxicity.

Immediate Action Directive: Do not discharge into municipal sewage or sinks. The primary
disposal route is high-temperature incineration via an approved hazardous waste contractor.

Chemical Profile & Hazard Vectoring

Before handling waste, validate the material against these specifications to ensure compatibility
with waste streams.
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Parameter Specification
Chemical Name Decanoic-2,2-D2 acid (Capric acid-d2)
CAS Number 62716-49-8 (Labeled); 334-48-5 (Unlabeled)

Molecular Formula

Physical State Crystalline solid or liquid (Melting Point: ~31°C)

Insoluble in water; Soluble in ethanol,

Solubility )

chloroform, organic solvents.[1][2]
Hazard Class Irritant (Skin/Eye); Aquatic Chronic 3

Not P- or U-listed; Evaluate for Corrosivity
RCRA Status

(D002) if in solution.

Critical Hazard Insight: Unlike strong mineral acids, Decanoic-2,2-D2 acid is a weak acid (

). However, it acts as a surfactant. Inappropriate disposal down drains can cause "soap scum”
blockages and emulsify other hazardous residues in plumbing, creating secondary
contamination risks [1].

Disposal Protocol: The "Cradle-to-Grave" Workflow
Phase A: Waste Characterization & Segregation

Isotope-labeled compounds are often expensive and used in small quantities (milligrams).
However, disposal protocols are dictated by chemical toxicity, not isotopic cost.

e Pure Compound: Segregate as "Solid Organic Waste" or "Liquid Organic Waste" depending
on ambient temperature.

 In Solution: If dissolved in solvents (e.g., Methanol, DMSO), the solvent dictates the waste
stream (usually "Flammable Solvents").

o Deuterium Consideration: There is no radiological hazard associated with stable deuterium (

). Treat chemically identical to non-labeled Decanoic acid.
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Phase B: Packaging & Containment

o Container Selection: Use High-Density Polyethylene (HDPE) or Borosilicate Glass vials.
Avoid metal containers if the waste is in an aqueous acidic solution to prevent corrosion.

e Labeling:
o Must read: "Hazardous Waste - Decanoic-2,2-D2 Acid".
o Hazard Checkboxes: [x] Irritant [x] Toxic to Aquatic Life.[3][4]

o Note: Clearly mark "Stable Isotope - Non-Radioactive" to prevent confusion with
radiolabeled waste (

or

) which requires vastly different protocols.

Phase C: Destruction Method (Incineration)

The gold standard for fatty acid disposal is chemical incineration equipped with an afterburner
and scrubber.

e Mechanism:

(Heavy water vapor).

e Protocol: Dissolve solid residues in a combustible solvent (e.g., isopropanol) if required by
your facility's liquid waste stream, or dispose of the solid vial directly into the solid waste
drum.

Decision Logic & Workflow

The following diagram illustrates the decision process for disposing of Decanoic-2,2-D2 acid
based on its physical state and mixture status.
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Figure 1: Decision tree for segregating Decanoic-2,2-D2 acid waste streams based on solvent
compatibility.

Emergency Contingencies
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In the event of a spill or accidental exposure, execute the following immediately.

Spill Cleanup (Bench Scale < 100q)

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

e Containment: If liquid (melted), dike with sand or vermiculite. If solid, avoid dust generation.

[4]
o Neutralization/Cleanup:
o Do not use water initially (insoluble).
o Wipe with a solvent-soaked pad (Ethanol or Isopropanol) to solubilize the fatty acid.
o Wash the surface with soap and water after the bulk material is removed.[4][5]

» Disposal: Place all contaminated wipes and absorbents into the Solid Hazardous Waste
container [2].

First Aid

o Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses if
present.[2][3][4][5][6] Seek medical attention (fatty acids can cause corneal opacity if
untreated).

o Skin Contact: Wash with soap and water.[3][4][5] Do not use organic solvents on skin, as this
may increase transdermal absorption.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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